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Compound of Interest

Compound Name: ALV2

Cat. No.: B10827672

Audience: Researchers, scientists, and drug development professionals in immunology and
oncology.

Introduction: ALV2 is a potent and selective molecular glue degrader that targets Helios
(IKZF2), a zinc-finger transcription factor.[1][2] Helios is critical for maintaining the stable,
suppressive phenotype of regulatory T (Treg) cells, particularly within the inflammatory tumor
microenvironment.[1][2] ALV2 functions by binding to the E3 ubiquitin ligase substrate receptor
Cereblon (CRBN), which then recruits Helios for ubiquitination and subsequent proteasomal
degradation.[1] By destabilizing Treg cells, ALV2 presents a promising therapeutic strategy to
enhance anti-tumor immunity. This document provides detailed protocols for utilizing ALV2 in
in-vitro cell culture to study Helios degradation and its functional consequences.

Mechanism of Action

ALV2 acts as a "molecular glue" to induce the proximity of Helios and the E3 ubiquitin ligase
component, Cereblon (CRBN). This induced proximity leads to the polyubiquitination of Helios,
marking it for degradation by the 26S proteasome. The degradation of Helios can disrupt the
immunosuppressive function of Treg cells.
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Helios Degradation Workflow

1. Seed Jurkat Cells
(e.g., 1x10"6 cells/well)

2. Treat with ALV2
(0.1 - 10 pM) and DMSO control

3. Incubate

(e.g., 18 hours)

4. Harvest & Lyse Cells
(RIPA Buffer + Protease Inhibitors)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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